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Compound of Interest

Compound Name: 4-Acetyl-2-cyanopyridine

CAS No.: 52689-18-6

Cat. No.: B1601671

Get Quote

Executive Summary & Strategic Context
4-Acetyl-2-cyanopyridine (CAS: 52689-18-6) is a critical pharmacophore, serving as a

bifunctional scaffold in the synthesis of antitubercular agents (isoniazid derivatives) and kinase

inhibitors. Its synthesis—typically via the Reissert-Henze functionalization of 4-acetylpyridine-

N-oxide—presents a specific validation challenge: Regioisomerism.

The introduction of the cyano group onto the pyridine ring is governed by electronic directing

effects that can yield mixtures of the 2-cyano (target) and 2-acetyl-4-cyano (isomer) species,

depending on the starting material and mechanism. Standard low-resolution MS cannot

distinguish these isomers (both MW 146.15).

This guide outlines a self-validating structural elucidation protocol designed to definitively

confirm the 2,4-substitution pattern, rejecting common isomeric impurities.
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The "Isomer Trap": Why Rigorous Validation is
Mandatory
In the Reissert-Henze reaction using trimethylsilyl cyanide (TMSCN) and an electrophile (e.g.,

dimethylcarbamoyl chloride), the nucleophilic cyanide attacks the

-position relative to the nitrogen. For 4-substituted pyridine-N-oxides, the attack usually occurs
at the 2-position. However, steric hindrance or alternative pathways can lead to contamination.

The Critical Distinction:

Target: 4-Acetyl-2-cyanopyridine (CN at C2, Acetyl at C4).[1]

Isomer: 2-Acetyl-4-cyanopyridine (Acetyl at C2, CN at C4).

Both compounds have:

Formula:

[1]

Exact Mass: 146.048

Similar polarity (often co-elute on standard silica columns).

Structural Validation Workflow
The following decision tree illustrates the logical flow for accepting or rejecting a synthesized

batch.
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Synthesized Crude/Purified Solid

Test 1: Melting Point
(Physical Constant)

Test 2: FT-IR
(Functional Group)

Range: 101-102°C

FAIL: Reject/Repurify
(Isomer or SM Detected)

< 98°C (Impure)

Test 3: 1H NMR (300+ MHz)
(The Gold Standard)

CN Peak ~2240 cm-1

PASS: Batch Released
(Confirms 2,4-Substitution)

H6 Doublet @ 8.94 ppm H6 Signal Shifted/Missing

Click to download full resolution via product page

Figure 1: Step-by-step validation logic. Note that MP and IR are screening tools; NMR is the

decision-maker.

Comparative Analytical Data
The following table contrasts the target molecule with its precursor and potential isomer.
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Feature
Target: 4-Acetyl-2-

cyanopyridine

Precursor: 4-

Acetylpyridine

Isomer: 2-Acetyl-4-

cyanopyridine

CAS 52689-18-6 1122-54-9
100-48-1 (Base

structure)

Melting Point 101.5 – 102.0 °C Liquid (at RT)
~76-79 °C (Typical for

4-CN)

IR (Nitrile)
~2240 cm⁻¹

(Weak/Med)
Absent ~2240 cm⁻¹

IR (Carbonyl) ~1690–1700 cm⁻¹ ~1690 cm⁻¹ ~1700 cm⁻¹

1H NMR (H6)
8.94 (d,

Hz)
8.77 (d)

8.8-8.9 (Different

splitting)

1H NMR (Me) 2.68 (s) 2.65 (s) 2.70+ (s)

Detailed Experimental Protocols
Protocol A: 1H NMR Spectroscopy (Definitive
Identification)
This protocol validates the regiochemistry by analyzing the coupling constants (

) and chemical shifts (

) of the aromatic protons.

Reagents:

Sample: 5–10 mg synthesized product.

Solvent: 0.6 mL

(Deuterated Chloroform) with 0.03% TMS.

Procedure:
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Dissolve sample completely in

. Ensure no suspended solids (filter if necessary).

Acquire spectrum with at least 16 scans on a 300 MHz (or higher) instrument.

Phase and baseline correct. Reference TMS to 0.00 ppm.

Data Interpretation (The "Fingerprint"): You must observe exactly three aromatic signals and

one aliphatic singlet.

The Acetyl Group:

Signal: Singlet (

2.68 ppm).[2]

Logic: Integrates to 3H. Confirms the acetyl group is intact.

The Aromatic Region (Critical for Regio-assignment):

H-6 (Ortho to N):

Observation: Doublet of doublets (dd) at

8.94 ppm.[2]

Coupling:

Hz (Ortho to H-5) and

Hz (Para to H-3).

Validation: If this peak is upfield (e.g., < 8.5 ppm), the CN group (electron-withdrawing)

is likely NOT at position 2.

H-3 (Ortho to CN, Meta to Acetyl):

Observation: Doublet of doublets (dd) at
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8.13 ppm.[2]

Coupling:

Hz (Meta to H-5) and

Hz (Para to H-6).

Validation: This proton is "sandwiched" between two electron-withdrawing groups (CN

and Acetyl), pushing it downfield relative to a standard pyridine H-3.

H-5 (Meta to N, Ortho to Acetyl):

Observation: Doublet of doublets (dd) at

7.95 ppm.[2]

Coupling:

Hz (Ortho to H-6) and

Hz (Meta to H-3).

Protocol B: 2D NMR (HMBC) - The "Tie-Breaker"
Use this if 1H NMR is ambiguous (e.g., overlapping impurity peaks).

Run a Heteronuclear Multiple Bond Correlation (HMBC) experiment. This shows long-range

couplings (2-3 bonds) between protons and carbons.

The Validation Logic:

Look for the Acetyl Carbonyl Carbon (~195 ppm).

In 4-Acetyl-2-cyanopyridine: The carbonyl carbon should show correlations to H-3 and H-5

(the protons on the ring adjacent to the acetyl group).

In 2-Acetyl-4-cyanopyridine: The carbonyl carbon would couple to H-3, but the symmetry and

chemical shifts of the coupling partners would differ significantly.
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Acetyl C=O
(~195 ppm)

Proton H-3
(8.13 ppm)

HMBC Correlation
(3-bond)

Proton H-5
(7.95 ppm)

HMBC Correlation
(3-bond)

Proton H-6
(8.94 ppm)

No Correlation
(Too far)

Click to download full resolution via product page

Figure 2: Expected HMBC correlations for the correct 4-acetyl-2-cyano structure. The carbonyl

sees H-3 and H-5, confirming the acetyl group is at position 4.

Synthesis & Impurity Profile
Understanding the origin of the sample aids in troubleshooting validation failures.

Primary Synthesis Route: Direct cyanation of 4-acetylpyridine-N-oxide using TMSCN/PhCOCl

or similar activating agents.

Common Impurities:

4-Acetylpyridine-N-oxide: Starting material.

Detection: Large shift in H-2/H-6 protons (usually upfield compared to the cyanated

product due to N-oxide resonance).

4-Acetylpyridine: Deoxygenated byproduct.

Detection: Lack of CN peak in IR. H-2/H-6 appear as a doublet at

8.77, not

8.94.
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Hydrolysis Products: 4-acetyl-2-picolinamide (if water was present during workup).

Detection: Appearance of broad NH2 peaks in proton NMR (~6-8 ppm, exchangeable with

D2O).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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Phone: (601) 213-4426

Email: info@benchchem.com
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